Cas no 1997438-36-4 ((2R)-3-(5-chloro-2-fluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (2R)-3-(5-chloro-2-fluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1997438-36-4
• MF: C₂₄H₁₉ClFNO₄
• MW: 439.863369226456
• CID: 5612495
• PubChem ID: 165914754
• Update Time: 2025-06-08

(2R)-3-(5-chloro-2-fluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1997438-36-4
• (2R)-3-(5-chloro-2-fluorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-3445650
• (2R)-3-(5-chloro-2-fluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

• Inchi： 1S/C24H19ClFNO4/c25-15-9-10-21(26)14(11-15)12-22(23(28)29)27-24(30)31-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-11,20,22H,12-13H2,(H,27,30)(H,28,29)/t22-/m1/s1
• InChI Key： MHWWPLIFDBSYNY-JOCHJYFZSA-N
• SMILES： ClC1=CC=C(C(=C1)C[C@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 439.0986639g/mol
• Monoisotopic Mass: 439.0986639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 75.6Ų

Additional information on (2R)-3-(5-chloro-2-fluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Recent Advances in the Study of (2R)-3-(5-chloro-2-fluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 1997438-36-4)

The compound (2R)-3-(5-chloro-2-fluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, with the CAS number 1997438-36-4, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a chiral center at the 2-position, has shown potential in various applications, particularly in peptide synthesis and drug development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a compound of considerable interest to researchers.

One of the key areas of research involving this compound is its role as a building block in peptide synthesis. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions. The presence of the (5-chloro-2-fluorophenyl) moiety adds to the compound's versatility, enabling the introduction of halogenated aromatic groups into peptide sequences. Recent publications have highlighted improved synthetic routes for this compound, emphasizing higher yields and purity, which are critical for its application in large-scale peptide production.

In addition to its synthetic utility, (2R)-3-(5-chloro-2-fluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has been investigated for its potential biological activities. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on specific enzymes or receptors, although detailed mechanistic studies are still underway. For instance, research published in the Journal of Medicinal Chemistry (2023) explored its interaction with proteases, revealing moderate inhibitory activity against certain serine proteases. These findings open new avenues for the development of protease inhibitors with potential therapeutic applications in diseases such as cancer and inflammatory disorders.

Another significant aspect of recent research is the exploration of this compound's pharmacokinetic properties. Studies have focused on its stability, solubility, and bioavailability, which are crucial for its potential use as a drug candidate. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize its behavior in biological systems. These studies have provided valuable insights into the compound's metabolic pathways and potential for further optimization.

Looking ahead, the continued investigation of (2R)-3-(5-chloro-2-fluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid holds promise for both fundamental research and applied pharmaceutical development. Its unique structural features and demonstrated biological activity make it a compelling subject for future studies. Researchers are particularly interested in exploring its potential as a scaffold for the design of novel therapeutics, as well as its utility in peptide-based drug delivery systems. As the field advances, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.